3-(2-chlorophenyl)-5-methyl-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C25H28ClN3O2S/c1-17-23(24(28-31-17)20-8-4-5-9-21(20)26)25(30)27-15-18-11-13-29(14-12-18)16-19-7-3-6-10-22(19)32-2/h3-10,18H,11-16H2,1-2H3,(H,27,30)
• InChI Key: QJHCIDCFZABKIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC3CCN(CC3)CC4=CC=CC=C4SC
• Molecular Formula: C25H28ClN3O2S
• Molecular Weight: 470.0 g/mol
• CAS No.: 1286726-95-1

Description

3-(2-chlorophenyl)-5-methyl-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C25H28ClN3O2S and its molecular weight is 470.03. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

One study explores the molecular interactions of a structurally related compound, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716), with the CB1 cannabinoid receptor. This research employed AM1 molecular orbital method and conformational analysis to develop unified pharmacophore models, providing insights into the molecular structure and receptor binding characteristics (Shim et al., 2002).

Chemical Synthesis and Rearrangement

Another study focuses on the chemical synthesis and rearrangement of related compounds. It details the reaction of 3-arylimino-2-indolinones with m-chloroperbenzoic acid, leading to the formation of key intermediates relevant to the target compound (Azizian et al., 2000).

Tritiation Methods

Research on the tritiation of SR141716, a compound closely related to the target molecule, outlines a method for synthesizing this compound, which could be applicable to similar molecules (Seltzman et al., 2002).

Antimicrobial Activity

A study on the synthesis of new pyridine derivatives, including piperazine-linked compounds, assesses their antimicrobial activity. This could provide a template for exploring similar properties in the target compound (Patel et al., 2011).

Isoxazole Derivative Synthesis

The synthesis of 3-cyanoisothiazole and its functional derivatives, including reactions with piperidine, offers insights into the synthetic routes that may be applicable to the target compound (Potkin et al., 2008).